![molecular formula C13H12F3N3O6 B2808962 1-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-4-piperidinecarboxylic acid CAS No. 303144-43-6](/img/structure/B2808962.png)
1-[2,6-Dinitro-4-(trifluoromethyl)phenyl]-4-piperidinecarboxylic acid
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Description
This compound is a solid . It has an empirical formula of C10H5F3N4O4 and a molecular weight of 302.17 . The SMILES string representation of this compound is FC(C1=CC(N+=O)=C(C(N+=O)=C1)N2C=NC=C2)(F)F .
Molecular Structure Analysis
The molecular structure of this compound includes a piperidine ring attached to a phenyl ring with two nitro groups and a trifluoromethyl group . The InChI representation of this compound is 1S/C10H5F3N4O4/c11-10(12,13)6-3-7(16(18)19)9(8(4-6)17(20)21)15-2-1-14-5-15/h1-5H .Physical and Chemical Properties Analysis
This compound is a solid . It has an empirical formula of C10H5F3N4O4 and a molecular weight of 302.17 . The SMILES string representation of this compound is FC(C1=CC(N+=O)=C(C(N+=O)=C1)N2C=NC=C2)(F)F .Mechanism of Action
Safety and Hazards
This compound has been classified as Acute Tox. 3 Oral according to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), and it has the signal word "Danger" . The precautionary statements include P301 (If swallowed) + P310 (Immediately call a poison center or doctor/physician) .
Properties
IUPAC Name |
1-[2,6-dinitro-4-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F3N3O6/c14-13(15,16)8-5-9(18(22)23)11(10(6-8)19(24)25)17-3-1-7(2-4-17)12(20)21/h5-7H,1-4H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MTADAWJHMIIAAP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C(=O)O)C2=C(C=C(C=C2[N+](=O)[O-])C(F)(F)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F3N3O6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
363.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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